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Compound of Interest

Compound Name: 2,3-Dichloropropionanilide

Cat. No.: B094519 Get Quote

2,3-Dichloropropionanilide, a dichloro-substituted anilide, presents itself as a compelling

starting material for a variety of organic transformations. While its isomer, N-(3,4-

dichlorophenyl)propanamide (Propanil), is widely recognized as a commercial herbicide, the

synthetic utility of 2,3-Dichloropropionanilide is less documented but holds significant

potential, particularly in the synthesis of novel herbicides and as a scaffold for heterocyclic

chemistry.[1] The presence of two vicinal chlorine atoms on the propionyl chain, coupled with

the anilide functionality, offers multiple reactive sites for strategic chemical modifications. This

guide provides a comprehensive overview of its properties, safety protocols, and potential

applications in modern organic synthesis, complete with detailed, illustrative protocols.

Physicochemical Properties and Safety Data
A thorough understanding of the physicochemical properties and safety hazards is paramount

before utilizing any chemical reactant.
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Property Value

CAS Number 17839-22-4

Molecular Formula C₉H₉Cl₂NO

Molecular Weight 218.08 g/mol

Appearance White to off-white crystalline solid

Melting Point 71-72°C

Storage Store at room temperature

Safety and Handling Precautions:

2,3-Dichloropropionanilide is classified as harmful if swallowed and is an environmental

hazard.[2] Adherence to strict safety protocols is mandatory.

Hazard Statements: H302 (Harmful if swallowed).[2]

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P330: Rinse mouth.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.
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Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is

generated, a NIOSH-approved respirator is recommended.

First-Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[2]

Application in Organic Synthesis: A Versatile
Building Block
The unique structural features of 2,3-Dichloropropionanilide make it a promising precursor

for the synthesis of a diverse range of organic molecules, particularly heterocyclic compounds

which are prevalent in pharmaceuticals and agrochemicals.

Synthesis of Heterocyclic Scaffolds: A Hypothetical
Protocol for Oxazoline Formation
The vicinal dichloro arrangement in 2,3-Dichloropropionanilide is an excellent electrophilic

handle for cyclization reactions with binucleophiles. One plausible transformation is the

synthesis of a 2-oxazoline ring, a common motif in biologically active compounds. The anilide

oxygen, upon deprotonation, can act as an intramolecular nucleophile to displace one of the

adjacent chlorine atoms, followed by a subsequent reaction to close the ring.

Reaction Principle: Intramolecular cyclization via nucleophilic substitution.

Caption: Hypothetical workflow for oxazoline synthesis.

Detailed Protocol (Illustrative):

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propanil
https://www.benchchem.com/product/b094519?utm_src=pdf-body
https://www.benchchem.com/product/b094519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3-Dichloropropionanilide (1.0 eq)

Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, add 2,3-Dichloropropionanilide.

Dissolve the starting material in anhydrous THF under a nitrogen atmosphere.

Cool the solution to 0 °C in an ice bath.

Carefully add sodium hydride in small portions to the stirred solution. Caution: Hydrogen gas

is evolved.

Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and

stir for an additional 2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition of

saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Wash the combined organic layers with water and then with brine.
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography to yield the desired oxazoline

derivative.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its structure.

Potential as a Precursor in Herbicide and Drug
Discovery
While specific, publicly available synthetic routes are limited, the classification of 2,3-
Dichloropropionanilide as a reactant in herbicide synthesis suggests its use in creating

analogues of existing herbicides or novel herbicidal compounds.[1] The dichloro anilide moiety

is a key feature in many agrochemicals.

In drug discovery, the ability to form diverse heterocyclic structures from 2,3-
Dichloropropionanilide makes it a valuable starting point for generating compound libraries

for screening against various biological targets. The anilide portion can be modified to tune

lipophilicity and other pharmacokinetic properties, while the dichloropropionyl group serves as

a versatile handle for constructing the core pharmacophore.

Analytical Methods for Quality Control
Ensuring the purity of 2,3-Dichloropropionanilide and monitoring reaction progress requires

robust analytical techniques.
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Analytical Technique Application

Gas Chromatography-Mass Spectrometry (GC-

MS)

To determine the purity of the starting material

and identify volatile byproducts.

High-Performance Liquid Chromatography

(HPLC)

For purity assessment and quantification of non-

volatile reactants and products.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

(¹H and ¹³C NMR) for structural elucidation of

the starting material and reaction products.

Infrared (IR) Spectroscopy
To identify characteristic functional groups (e.g.,

amide C=O, N-H).

Conclusion
2,3-Dichloropropionanilide is a chemical intermediate with considerable, though not fully

explored, potential in organic synthesis. Its utility as a precursor for herbicides is noted, and its

structure lends itself to the creation of complex heterocyclic systems relevant to both

agrochemical and pharmaceutical research. The protocols and conceptual applications

provided in this guide, grounded in established chemical principles, aim to equip researchers

with the foundational knowledge to safely handle and creatively utilize this versatile reactant in

their synthetic endeavors. Further research into the reaction scope of 2,3-
Dichloropropionanilide is warranted and could lead to the discovery of novel molecules with

significant biological activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propanil
https://www.benchchem.com/product/b094519#use-of-2-3-dichloropropionanilide-as-a-reactant-in-organic-synthesis
https://www.benchchem.com/product/b094519#use-of-2-3-dichloropropionanilide-as-a-reactant-in-organic-synthesis
https://www.benchchem.com/product/b094519#use-of-2-3-dichloropropionanilide-as-a-reactant-in-organic-synthesis
https://www.benchchem.com/product/b094519#use-of-2-3-dichloropropionanilide-as-a-reactant-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

